molecular formula C15H16N2O4S B8721333 n-(2,6-Dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide CAS No. 67083-22-1

n-(2,6-Dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide

Cat. No.: B8721333
CAS No.: 67083-22-1
M. Wt: 320.4 g/mol
InChI Key: FMQFWJMJTOKIET-UHFFFAOYSA-N
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Description

N-(2,6-Dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H16N2O4S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

67083-22-1

Molecular Formula

C15H16N2O4S

Molecular Weight

320.4 g/mol

IUPAC Name

N-(2,6-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide

InChI

InChI=1S/C15H16N2O4S/c1-10-4-6-14(7-5-10)22(20,21)16-15-11(2)8-13(17(18)19)9-12(15)3/h4-9,16H,1-3H3

InChI Key

FMQFWJMJTOKIET-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2C)[N+](=O)[O-])C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The sulfonamide intermediate of Example 4 (6.9 g, 0.025 mole) was added to a solution of 6.3 ml of concentrated nitric acid in 50 ml of water, followed by addition of 50 ml of glacial acetic acid and 0.18 g of sodium nitrite. The mixture was heated at reflux for one hour, then poured into 100 ml of water. The crude product thus isolated was recrystallized from ethanol to give 6.5 g of the title compound. Structure assignment was supported by the nmr spectrum and by elemental analysis.
Quantity
6.9 g
Type
reactant
Reaction Step One
Quantity
6.3 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
0.18 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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